Cas no 1797870-59-7 (5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile)

• Product Name: 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile
• CAS No: 1797870-59-7
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5758088
• PubChem ID: 75482919
• Update Time: 2025-05-24

5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS033437187
• 5-[[cyclopropylmethyl(prop-2-ynyl)amino]methyl]furan-2-carbonitrile
• Z1572707836
• 1797870-59-7
• 5-{[(cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile
• EN300-26623083
• 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile

• Inchi： 1S/C13H14N2O/c1-2-7-15(9-11-3-4-11)10-13-6-5-12(8-14)16-13/h1,5-6,11H,3-4,7,9-10H2
• InChI Key： QCKUULYRQABVFE-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC=C1CN(CC#C)CC1CC1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile

Introduction to 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile (CAS No. 1797870-59-7)

5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1797870-59-7, represents a fascinating blend of structural complexity and potential biological activity. The presence of multiple functional groups, including an amine, an alkyne, and a nitrile moiety, makes it a versatile scaffold for the development of novel therapeutic agents.

The molecular structure of 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile incorporates a furan ring, which is known for its ability to enhance the bioavailability and metabolic stability of drug candidates. The furan ring is further modified with a propargylamine group, which introduces both hydrophobic and hydrophilic interactions, crucial for optimizing pharmacokinetic properties. Additionally, the cyclopropylmethyl substituent adds rigidity to the molecule, potentially influencing its binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate enzyme activity and signaling pathways associated with various diseases. The amine group in 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile provides a site for further derivatization, allowing chemists to design molecules with specific interactions. This flexibility has made it a valuable building block in the synthesis of inhibitors and activators targeting enzymes such as kinases and phosphodiesterases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of structural features has been shown to improve blood-brain barrier penetration, a critical factor for drugs targeting central nervous system (CNS) diseases. Preclinical studies have demonstrated that derivatives of this scaffold exhibit promising activity in models of neurodegeneration and inflammation. These findings have prompted further investigation into the pharmacological properties of 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile and its analogs.

The nitrile group in the molecule not only contributes to its overall functionality but also serves as a handle for further chemical modifications. Nitriles are well-known for their ability to undergo various transformations, including hydrolysis to carboxylic acids or reduction to amides. This reactivity has been exploited in synthetic strategies to introduce additional functional groups or to modify existing ones, thereby tailoring the compound’s biological activity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile to biological targets with high accuracy. These virtual screening approaches have accelerated the discovery process by identifying potential lead compounds that can be optimized through experimental synthesis. The integration of machine learning algorithms has further enhanced this process by predicting drug-like properties and minimizing toxicity liabilities early in the development pipeline.

The synthesis of complex molecules such as 5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile requires meticulous planning and expertise in organic chemistry. Multi-step synthetic routes often involve advanced techniques such as cross-coupling reactions, metal-catalyzed transformations, and protective group strategies. The cyclopropylmethyl moiety, in particular, presents a challenge due to its sensitivity to various reaction conditions. However, recent innovations in synthetic methodology have made it possible to incorporate this group efficiently while maintaining high yields and purity.

The pharmacokinetic profile of any drug candidate is critical for its success in clinical trials. The furan ring and propargylamine group in 5-{[(Cyclopropylmethyl)(prop-2-ylnl)amino)methylation}furanrancarbonitrile contribute significantly to its absorption, distribution, metabolism, and excretion (ADME) properties. Studies have shown that these features enhance oral bioavailability while reducing susceptibility to rapid metabolic clearance. This balance is essential for achieving therapeutic levels of the drug in vivo.

In conclusion, 5-{[(Cyclopropylmethyl)(proparglylaminomethylation)furanrancarbonitrile (CAS No. 1797870 59 7)] represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it a versatile scaffold for designing molecules with potential applications across multiple therapeutic areas. With ongoing advancements in synthetic chemistry and computational biology, this compound holds great promise for addressing unmet medical needs in the future.